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Compound of Interest

Compound Name: 3-Mercapto-1-propanesulfonate

Cat. No.: B1229880 Get Quote

An In-depth Technical Guide to 3-Mercapto-1-propanesulfonate: Properties, Synthesis, and

Applications

Introduction
Sodium 3-mercapto-1-propanesulfonate (MPS) is a bifunctional organosulfur compound

featuring both a terminal thiol group and a sulfonate group.[1] This unique structure imparts

valuable properties, making it a significant tool in various fields, including materials science,

electrochemistry, and pharmaceutical development.[1][2] The thiol group provides a strong

affinity for metal surfaces, enabling the formation of self-assembled monolayers (SAMs), while

the highly polar sulfonate group confers aqueous solubility and stability.[1] This guide provides

a comprehensive overview of the chemical structure, properties, synthesis, and key

applications of MPS, with a focus on its relevance to researchers and drug development

professionals.

Chemical Structure and Identifiers
The structure of MPS is characterized by a three-carbon propane backbone, with a thiol (-SH)

group at one end and a sulfonate (-SO₃⁻) group at the other. It is most commonly available as

its sodium salt.

Caption: Structure of Sodium 3-Mercapto-1-propanesulfonate.

Table 1: Chemical Identifiers for Sodium 3-Mercapto-1-propanesulfonate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1229880?utm_src=pdf-interest
https://www.benchchem.com/product/b1229880?utm_src=pdf-body
https://www.benchchem.com/product/b1229880?utm_src=pdf-body
https://researchexperts.utmb.edu/en/publications/synthesis-of-functionalized-gold-nanoparticles-capped-with-3-merc/fingerprints/
https://researchexperts.utmb.edu/en/publications/synthesis-of-functionalized-gold-nanoparticles-capped-with-3-merc/fingerprints/
https://pubmed.ncbi.nlm.nih.gov/26977977/
https://researchexperts.utmb.edu/en/publications/synthesis-of-functionalized-gold-nanoparticles-capped-with-3-merc/fingerprints/
https://www.benchchem.com/product/b1229880?utm_src=pdf-body
https://www.benchchem.com/product/b1229880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Reference(s)

CAS Number 17636-10-1 [2][3][4]

Molecular Formula C₃H₇NaO₃S₂ [2]

Molecular Weight 178.21 g/mol [2][3][5]

Linear Formula HSCH₂CH₂CH₂SO₃Na [3][4]

SMILES C(CS)CS(=O)(=O)[O-].[Na+] [5]

InChI Key
FRTIVUOKBXDGPD-

UHFFFAOYSA-M
[3]

EC Number 241-620-3 [3]

Physicochemical Properties
The dual functionality of MPS dictates its physical and chemical behavior. The sulfonate group

makes it highly water-soluble, while the thiol group is responsible for its reducing properties and

its ability to bind to metal surfaces.[1][2]

Table 2: Physicochemical Data for Sodium 3-Mercapto-1-propanesulfonate

Property Value Reference(s)

Appearance
White to off-white or pale pink

powder/crystals
[2][6][7]

Melting Point ~220 °C (decomposes) [3][8]

Solubility

Easily soluble in water (50

mg/mL); somewhat soluble in

methanol; insoluble in toluene

[3][6][7]

Flash Point 71 °C [5][8]

pKa (Thiol, -SH) ~9-10 (estimated)

pKa (Sulfonic Acid, -SO₃H)
< 0 (estimated as a strong

acid)
[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/26977977/
https://pubs.acs.org/doi/10.1021/la701760s
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/acidity2.htm
https://pubmed.ncbi.nlm.nih.gov/26977977/
https://pubmed.ncbi.nlm.nih.gov/26977977/
https://pubs.acs.org/doi/10.1021/la701760s
https://en.wikipedia.org/wiki/Sulfonic_acid
https://pubs.acs.org/doi/10.1021/la701760s
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/acidity2.htm
https://en.wikipedia.org/wiki/Sulfonic_acid
https://pubs.acs.org/doi/10.1021/la701760s
https://pubs.acs.org/doi/10.1021/la701760s
https://researchexperts.utmb.edu/en/publications/synthesis-of-functionalized-gold-nanoparticles-capped-with-3-merc/fingerprints/
https://pubmed.ncbi.nlm.nih.gov/26977977/
https://www.benchchem.com/product/b1229880?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26977977/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Smith)/17%3A_Carboxylic_Acids_and_the_Acidity_of_the_OH_Bond/17.04%3A_Sulfonic_Acids
https://patents.google.com/patent/CN101624361A/en
https://pubs.acs.org/doi/10.1021/la701760s
https://pubmed.ncbi.nlm.nih.gov/27327957/
https://pubs.acs.org/doi/10.1021/la701760s
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Smith)/17%3A_Carboxylic_Acids_and_the_Acidity_of_the_OH_Bond/17.04%3A_Sulfonic_Acids
https://patents.google.com/patent/CN101624361A/en
https://en.wikipedia.org/wiki/Sulfonic_acid
https://pubmed.ncbi.nlm.nih.gov/27327957/
https://en.wikipedia.org/wiki/Sulfonic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note on pKa values: A specific experimental pKa for the thiol group of MPS is not readily

available. The estimated value is based on typical pKa values for alkanethiols (9-11), likely

shifted to be slightly more acidic due to the influence of the nearby electronegative sulfonate

group. Alkanesulfonic acids are strong acids, comparable to mineral acids, and are fully

deprotonated in aqueous solution.[5]

Synthesis
A primary route for synthesizing Sodium 3-Mercapto-1-propanesulfonate involves the ring-

opening reaction of 1,3-propane sultone with a sulfur nucleophile, such as sodium hydrosulfide

(NaSH).[9] For high-purity applications, an improved method involves the in situ generation of

high-purity NaSH from sodium methoxide and hydrogen sulfide prior to the reaction with

propane sultone.[10]

Reactants

Process

Product

1,3-Propane Sultone

Ring-Opening Reaction
in Organic Solvent

(e.g., Methanol)

Sodium Hydrosulfide (NaSH)

Sodium 3-Mercapto-1-propanesulfonate

Yields
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Caption: Synthesis pathway for Sodium 3-Mercapto-1-propanesulfonate.

Experimental Protocol: High-Purity Synthesis of Sodium
3-Mercapto-1-propanesulfonate
The following protocol is adapted from a patented method designed to produce high-purity

MPS, avoiding impurities common in commercial sodium hydrosulfide.[10]

Preparation of Sodium Hydrosulfide Solution:

In a reaction vessel equipped with a stirrer and gas inlet, dissolve sodium methoxide in a

suitable organic solvent (e.g., methanol).

Bubble hydrogen sulfide (H₂S) gas through the solution while stirring. Maintain the

reaction temperature between 10-40 °C.

The reaction produces a high-purity sodium hydrosulfide (NaSH) solution.

Ring-Opening Reaction:

To the freshly prepared NaSH solution, slowly add 1,3-propane sultone. The molar ratio of

NaSH to propane sultone is typically 1:1 to 1:1.5.

Maintain the reaction temperature between 10-40 °C during the addition.

After the addition is complete, heat the mixture to 50-60 °C and hold for approximately 1

hour to ensure the reaction goes to completion.

Product Isolation:

Cool the reaction mixture to 15-35 °C.

The solid product, Sodium 3-Mercapto-1-propanesulfonate, will precipitate out of the

solution.

Collect the solid product by filtration.
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Wash the product with a suitable solvent and dry under vacuum. This method can achieve

a purity of ≥95% and a yield of ≥90%.[10]

Applications in Research and Drug Development
MPS's unique bifunctional nature makes it a versatile tool for researchers.

Surface Functionalization of Nanoparticles: MPS is widely used as a capping agent to

stabilize metal nanoparticles, particularly gold nanoparticles (AuNPs).[11][12] The thiol group

chemisorbs onto the gold surface, forming a stable self-assembled monolayer.[3] The

outward-facing sulfonate groups provide a negative surface charge, which enhances

colloidal stability in aqueous and biological media and prevents aggregation.[1] These

functionalized AuNPs are promising for applications in radiotherapy and as drug delivery

vehicles.[11][12][13]

Electrochemistry: In the electronics industry, MPS is a key additive in copper electroplating

baths.[9] It acts as a brightener or accelerator, influencing the copper deposition process to

create smooth, uniform layers, which is critical for applications like filling microvias in

integrated circuits.[1]

Biochemical Research: In biochemical assays, MPS can be used as a reducing agent to

maintain proteins and enzymes in their reduced, active states.[2] Its antioxidant properties

also help protect biological systems from oxidative stress.[2]

Polymer Chemistry: The sodium salt of MPS can act as a polymerization regulator in the

radical polymerization of water-soluble vinyl monomers.[6][7]

Experimental Protocol: Functionalization of Gold
Nanoparticles (AuNPs) with MPS
This protocol describes a general method for capping citrate-reduced gold nanoparticles with

Sodium 3-Mercapto-1-propanesulfonate.

Synthesis of Gold Nanoparticle Core:

Synthesize AuNPs using a standard method, such as the Turkevich method, which

involves the reduction of tetrachloroauric acid (HAuCl₄) with sodium citrate. This typically
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produces citrate-capped AuNPs with a diameter of ~15-20 nm.

Ligand Exchange Reaction:

Prepare an aqueous solution of Sodium 3-Mercapto-1-propanesulfonate (e.g., 10 mM).

To the colloidal AuNP solution, add the MPS solution while stirring. The thiol groups in

MPS have a higher affinity for the gold surface than citrate, leading to a ligand exchange.

Allow the mixture to stir at room temperature for several hours (e.g., 12-24 hours) to

ensure complete surface functionalization.

Purification of MPS-capped AuNPs:

Purify the MPS-capped AuNPs from excess MPS and displaced citrate by centrifugation.

Centrifuge the solution at a speed sufficient to pellet the AuNPs (the required g-force will

depend on nanoparticle size).

Carefully remove the supernatant.

Resuspend the nanoparticle pellet in ultrapure water.

Repeat the centrifugation and resuspension steps 2-3 times to ensure complete removal

of unreacted reagents.

Characterization:

Confirm successful functionalization using techniques such as Dynamic Light Scattering

(DLS) and Zeta Potential measurements to assess size and surface charge. A significant

negative zeta potential is indicative of a stable, sulfonate-terminated surface.

X-ray Photoelectron Spectroscopy (XPS) can be used to confirm the chemical composition

of the nanoparticle surface.
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Step 1: Core Synthesis

Step 2: Functionalization

Step 3: Purification
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Caption: Experimental workflow for MPS functionalization of gold nanoparticles.
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Conclusion
Sodium 3-Mercapto-1-propanesulfonate is a highly versatile and valuable chemical for

scientific research and development. Its dual thiol and sulfonate functionalities allow for the

precise engineering of surfaces, stabilization of nanomaterials in aqueous environments, and

participation in various chemical processes. For drug development professionals, its role as a

superior capping agent for nanoparticles opens avenues for creating stable and effective

delivery systems for therapeutics and diagnostic agents. A thorough understanding of its

properties and reaction methodologies is essential for harnessing its full potential in these

advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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